N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-naphthamide

• IUPAC Name: N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C23H20N4O2/c1-15-24-21(14-22(25-15)29-2)26-19-9-11-20(12-10-19)27-23(28)18-8-7-16-5-3-4-6-17(16)13-18/h3-14H,1-2H3,(H,27,28)(H,24,25,26)
• InChI Key: HCRKIMBSSGSTAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H20N4O2
• Molecular Weight: 384.4 g/mol

Description

N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-naphthamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also known as MN-64 and has been synthesized using various methods to study its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Research on related naphthyridine and naphthoquinone derivatives has demonstrated diverse synthetic pathways and chemical properties. For example, studies have developed novel methods for the synthesis of heterocycles like 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones, highlighting their importance in pharmaceutical chemistry due to their antibacterial and fungicidal activity, as well as potential for antiallergic properties and neuropeptide S receptor antagonism (Osyanin et al., 2014). Another study focused on the synthesis of 7-substituted 1,4-dihydro-4-oxo-1-(2-thiazolyl)-1,8-naphthyridine-3-carboxylic acids, demonstrating moderate cytotoxic activity against tumor cell lines, suggesting potential as antitumor agents (Tomita et al., 2002).

Pharmacological Applications

Compounds structurally related to "N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-2-naphthamide" have shown potential in various pharmacological applications. For instance, derivatives of 2-phenyl-1,8-naphthyridine-4-ones were investigated for their ability to inhibit tubulin polymerization and exhibited cytotoxicity in vitro against several cancer cell lines, highlighting their potential for cancer therapy (劉晉育, 2006).

Molecular Interaction Studies

Molecular docking and interaction studies of related compounds have offered insights into their potential mechanisms of action and binding affinities to biological targets. For example, the study of novel Schiff base ligands derived from 2,6-diaminopyridine and their complexes revealed DNA binding properties and suggested potential drug candidates based on their bioavailability and pharmacokinetic profiles (Kurt et al., 2020).